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Compound of Interest

Compound Name: C.I. Solvent Blue 3

Cat. No.: B1629615 Get Quote

Application Note: C.I. Solvent Blue 3 and Related Lysochrome Dyes

C.I. Solvent Blue 3 is a fat-soluble (lysochrome) dye. In forensic science, this class of dyes is

primarily utilized for the enhancement of latent fingerprints, particularly on non-porous surfaces

that are contaminated with greasy or oily substances.[1][2][3] The dye stains the fatty

constituents and sebaceous sweat present in the fingerprint residue, rendering the latent print

visible as a colored impression.[2][4]

While specific forensic protocols for C.I. Solvent Blue 3 are not extensively documented in

readily available literature, the methodology is analogous to that of the chemically similar and

widely used dye, C.I. Solvent Black 3 (also known as Sudan Black B).[1][4] Both dyes function

by physically dissolving in the lipid components of the print. The resulting development yields a

blue-black colored fingerprint.[2] This technique is considered a low-sensitivity method, and its

effectiveness often requires contaminants like grease to be present for the reagent to bind to.

[4]

This application note provides a detailed protocol for C.I. Solvent Black 3, which can be

adapted for related solvent dyes. The procedure is effective on surfaces like glass, metal, and

plastics.[3] It is not suitable for porous surfaces such as paper or untreated wood.[3] All

serological examinations should be conducted prior to treatment with these dyes.[2]
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The following table summarizes the key quantitative parameters for the preparation and

application of the C.I. Solvent Black 3 working solution.

Parameter Value Unit Notes

Reagent Preparation

C.I. Solvent Black 3

(powder)
15 g

Methanol 1000 mL
Used as the primary

solvent.

Purified Water 500 mL
Added after the dye is

mixed with methanol.

Application

Parameters

Immersion Time 2 minutes

The item is fully

submerged in the

working solution.[2]

Soaking Time

(alternative)
2 - 3 minutes

An alternative

application method for

smaller items.[3]

Rinsing ~1 minute

Rinse with running tap

water or in a tray of

purified water.[2]

Experimental Protocol: Latent Fingerprint
Development using C.I. Solvent Black 3
This protocol details the preparation of the staining solution and its application for developing

latent fingerprints on non-porous surfaces.

1.0 Reagents and Materials

C.I. Solvent Black 3 (Sudan Black B) powder
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Methanol

Purified or distilled water

Large glass beaker (e.g., 2 L)

Magnetic stirrer and stir bar

Glass processing trays

Dark, shatter-proof storage container

Personal Protective Equipment (PPE): Gloves, lab coat, eye protection

Fume hood

2.0 Preparation of Working Solution

2.1 In a fume hood, place 15 grams of C.I. Solvent Black 3 powder into a large glass beaker

containing a magnetic stir bar.[2]

2.2 Add 1000 mL of methanol to the beaker.[2]

2.3 Stir the mixture with the magnetic stirrer until it is thoroughly mixed.

2.4 While continuously stirring, add 500 mL of purified water to the solution.[2] Note: Not all

of the dye will dissolve, and some sediment may remain.[2]

2.5 Transfer the solution, including any undissolved solid matter, to a clearly labeled, dark,

shatter-proof container for storage. The working solution has an indefinite shelf life.[3]

3.0 Application Procedure

Before application, shake the working solution to ensure the dye is evenly distributed.[2]

3.1 Immersion Method (Preferred for smaller items)

3.1.1 Pour a sufficient amount of the working solution into a glass processing tray to allow for

complete submersion of the evidence.[2]
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3.1.2 Submerge the item of evidence in the solution for approximately 2 minutes.[2]

3.1.3 Remove the item from the staining solution.

3.1.4 Rinse the item by submerging it in a separate tray of purified water or by rinsing it

under cool, running tap water to remove excess dye.[2][3]

3.1.5 Allow the item to air dry completely. Do not use heat to accelerate drying.[2] The

developed prints will appear blue-black.[2]

3.1.6 The process may be repeated to improve the contrast of the developed impressions.[2]

3.2 Spray/Pour Method (For larger items)

3.2.1 For items too large for immersion, spray the working solution onto the surface of

interest or pour it over the surface, catching the runoff in a tray.[3]

3.2.2 Continue this process until latent prints become visible.

3.2.3 Rinse the surface thoroughly with cool, running tap water.[3]

3.2.4 Allow the item to air dry completely.

4.0 Safety Precautions

All procedures should be performed in a well-ventilated area or a fume hood.[3]

Methanol is flammable and harmful if inhaled or ingested.

Wear appropriate PPE, including gloves, a lab coat, and eye protection, as the dye will stain

skin and clothing.[2]

Consult the Material Safety Data Sheets (MSDS) for all chemicals used.

Visualizations
The following diagrams illustrate the logical workflow for preparing the C.I. Solvent Black 3

reagent and the process of developing latent fingerprints.
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Reagent Preparation

1. Weigh 15g of
C.I. Solvent Black 3

2. Add 1000 mL
of Methanol

 3. Stir until
thoroughly mixed

 4. Add 500 mL of
Purified Water (while stirring)

 5. Transfer to dark
storage container

 

Click to download full resolution via product page

Caption: Workflow for C.I. Solvent Black 3 Reagent Preparation.
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Fingerprint Development Process

Start:
Non-Porous Evidence

1. Shake Working
Solution

2. Apply Reagent
(Immerse or Spray)

for 2-3 mins

3. Rinse with
Water

4. Air Dry
(No Heat)

5. Visualize and
Photograph Blue-Black Print

End:
Developed Print

Click to download full resolution via product page

Caption: Experimental Workflow for Latent Print Development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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